Cas no 4320-94-9 (2-(1H-1,2,3-Triazol-1-yl)ethanamine)

• Product Name: 2-(1H-1,2,3-Triazol-1-yl)ethanamine
• CAS No: 4320-94-9
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD06739072
• CID: 843526
• PubChem ID: 22561972
• Update Time: 2025-05-21

2-(1H-1,2,3-Triazol-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-Triazol-1-yl)ethanamine
• LogP
• 1H-1,2,3-Triazole-1-ethanamine
• 2-[1,2,3]triazol-1-yl-ethylamine
• 2-[1,2,4]TRIAZOL-1-YL-ETHYLAMINE DIHYDROCHLORIDE,
• C4H8N4
• 2-(1H-1,2,3-triazol-1-yl)ethanamine(SALTDATA: FREE)
• 1-(2-Aminoethyl)-1H-1,2,3-triazole
• 2-[1,2,3]Triazol-1-ylethylamine
• [2-(1H-[1,2,3]Triazol-1-yl)ethyl]amine
• 1,2,3-Triazole-1-ethanamine
• 2-(1H-1,2,3-TRIAZOL-1-YL)ETHAN-1-AMINE
• CHEYEJGXQSHSFE-UHFFFAOYSA-N
• EN300-131427
• 2-[1,2,3]triazol-1-yl ethylamine
• MFCD06739072
• DTXSID00626481
• C90622
• (2-[1,2,3]triazol-1-yl-ethyl)-amine
• DA-05887
• 2-(triazol-1-yl)ethanamine
• SY148464
• SCHEMBL594330
• BS-38075
• AB28528
• 4320-94-9
• 2-(1,2,3-TRIAZOL-1-YL)ETHANAMINE
• CS-0047077
• AKOS006295124

• MDL： MFCD06739072
• Inchi： 1S/C4H8N4/c5-1-3-8-4-2-6-7-8/h2,4H,1,3,5H2
• InChI Key： CHEYEJGXQSHSFE-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)CCN

Computed Properties

• Exact Mass: 112.07504
• Monoisotopic Mass: 112.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 241 ºC
• Flash Point: 100 ºC
• PSA: 56.73
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(1H-1,2,3-Triazol-1-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(1H-1,2,3-Triazol-1-yl)ethanamine

2-(1H-1,2,3-Triazol-1-yl)ethanamine: A Comprehensive Overview

Introduction to 2-(1H-1,2,3-Triazol-1-yl)ethanamine

2-(1H-1,2,3-Triazol-1-yl)ethanamine, also known by its CAS number 4320-94-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with an ethanamine group. The triazole moiety is a five-membered aromatic ring containing three nitrogen atoms and two carbon atoms, making it highly functional and reactive. The ethanamine group further enhances the compound's reactivity and applicability in chemical synthesis.

The compound's structure allows for a wide range of applications in drug discovery, material synthesis, and catalysis. Recent studies have highlighted its potential as a building block for advanced materials and as a precursor for bioactive molecules. Its ability to form stable bonds with other functional groups makes it an invaluable tool in organic synthesis.

Structural Analysis and Synthesis of 2-(1H-1,2,3-Triazol-1-yl)ethanamine

The synthesis of 2-(1H-1,2,3-Triazol-1-yl)ethanamine involves a combination of nucleophilic substitution and condensation reactions. One common method involves the reaction of an alkyne with hydrazoic acid (HN₃) in the presence of a copper catalyst to form the triazole ring. The ethanamine group is then introduced via nucleophilic substitution or coupling reactions. This multi-step synthesis ensures high purity and structural integrity of the final product.

Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For instance, the use of transition metal catalysts such as copper(I) iodide has significantly improved reaction yields and selectivity. These developments have made 2-(1H-1,2,3-Triazol-1-yll ethanamine more accessible for large-scale applications in both academic and industrial settings.

Applications in Drug Discovery and Biomedical Research

The biomedical applications of 2-(1H-1,2,3-Triazol-l-yll ethanamine have been extensively explored in recent years. Its ability to act as a bioisostere for other nitrogen-containing groups makes it a valuable tool in drug design. Researchers have utilized this compound to develop potential candidates for treating various diseases, including cancer and neurodegenerative disorders.

A study published in *Nature Communications* demonstrated that derivatives of 4320-94-9 exhibit potent anti-proliferative activity against several cancer cell lines. The compound's ability to modulate key signaling pathways involved in cell growth and apoptosis makes it a promising lead for anti-cancer drug development.

In addition to its therapeutic potential, 4320_94_9 has also been employed as a ligand in metalloenzyme mimics and biosensors. Its coordination properties enable the formation of stable metal complexes that can be used for detecting specific analytes or catalyzing biochemical reactions.

Role in Material Science and Nanotechnology

The application of 4320_94_9 extends beyond traditional chemistry into the realm of nanotechnology. Its ability to form covalent bonds with various functional groups makes it an ideal candidate for constructing self-assembled monolayers (SAMs) on surfaces. These SAMs are widely used in creating sensors, coatings, and nanoscale devices with tailored properties.

Recent research has focused on using 4320_94_9 as a linker molecule in the fabrication of metal organic frameworks (MOFs). These MOFs exhibit high surface area and porosity, making them suitable for gas storage, catalysis, and drug delivery applications.

Furthermore, the compound's reactivity has been leveraged in click chemistry reactions to synthesize complex polymeric materials with unique mechanical and electronic properties. These materials hold promise for use in flexible electronics and advanced composites.

Environmental Considerations and Safety Profile

As with any chemical compound intended for large-scale use or commercial applications understanding its environmental impact is crucial. Studies on the environmental fate of 4320_94_9 have shown that it undergoes rapid degradation under aerobic conditions making it less persistent in natural environments.